Cas no 536710-94-8 (2-{[3-(4-fluorophenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide)

2-{[3-(4-fluorophenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide structure

536710-94-8 structure

Product Name:2-{[3-(4-fluorophenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide

CAS No:536710-94-8

MF:C₂₅H₁₉FN₄O₂S

MW:458.507367372513

CID:6616200

PubChem ID:2156219

Update Time:2023-11-21

2-{[3-(4-fluorophenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-{[3-(4-fluorophenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide
- 2-[[3-(4-fluorophenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(4-methylphenyl)acetamide
- Oprea1_087426
- 536710-94-8
- EU-0022259
- AKOS002053150
- F0580-0679
- 2-((3-(4-fluorophenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(p-tolyl)acetamide
- Inchi： 1S/C25H19FN4O2S/c1-15-6-10-17(11-7-15)27-21(31)14-33-25-29-22-19-4-2-3-5-20(19)28-23(22)24(32)30(25)18-12-8-16(26)9-13-18/h2-13,28H,14H2,1H3,(H,27,31)
- InChI Key： QWLNOVAQCZQMGU-UHFFFAOYSA-N
- SMILES： S(CC(NC1C=CC(C)=CC=1)=O)C1=NC2C3C=CC=CC=3NC=2C(N1C1C=CC(=CC=1)F)=O

Computed Properties

Exact Mass: 458.12127520g/mol
Monoisotopic Mass: 458.12127520g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 33
Rotatable Bond Count: 5
Complexity: 764
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.2
Topological Polar Surface Area: 103Å²

2-{[3-(4-fluorophenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0580-0679-2μmol	2-{[3-(4-fluorophenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide	536710-94-8	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0580-0679-5μmol	2-{[3-(4-fluorophenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide	536710-94-8	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0580-0679-10μmol	2-{[3-(4-fluorophenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide	536710-94-8	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0580-0679-20μmol	2-{[3-(4-fluorophenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide	536710-94-8	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0580-0679-1mg	2-{[3-(4-fluorophenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide	536710-94-8	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0580-0679-2mg	2-{[3-(4-fluorophenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide	536710-94-8	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0580-0679-3mg	2-{[3-(4-fluorophenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide	536710-94-8	90%+	3mg	$63.0	2023-05-17
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